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Compound of Interest

Compound Name: S3969

Cat. No.: B15585036 Get Quote

Introduction

S3969 is a potent and reversible small molecule activator of the human epithelial sodium

channel (hENaC).[1][2] It has been demonstrated to fully and reversibly activate hENaC in a

dose-dependent manner, with an apparent EC50 of approximately 1.2 μM.[1] Mechanistically,

S3969 increases the open probability of hENaC through interactions with the extracellular

domain of the β subunit.[2] This compound is a valuable tool for studying the function and

regulation of hENaC in various physiological and pathological contexts. Proper preparation of

stock solutions is critical for obtaining reliable and reproducible results in in vitro assays. These

notes provide detailed protocols for the solubilization and storage of S3969.

Data Presentation: S3969 Solubility
The following table summarizes the solubility of S3969 in various solvent systems suitable for

in vitro experiments. It is crucial to select a solvent system that is compatible with the specific

assay and cell type being used.
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Solvent System Achievable Concentration Remarks

Dimethyl sulfoxide (DMSO) ≥ 25 mg/mL

A common solvent for creating

high-concentration primary

stock solutions.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (7.80 mM)

A multi-component system

suitable for achieving a clear

solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (7.80 mM)

Utilizes a cyclodextrin to

enhance solubility.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (7.80 mM)

An option for specific in vivo or

in vitro applications where an

oil-based vehicle is required.[1]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of S3969 in DMSO. The

molecular weight of S3969 is 320.45 g/mol .

Materials:

S3969 powder (CAS No. 1027997-01-8)

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber glass vial or polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

Pre-equilibration: Before opening, allow the vial of S3969 powder to equilibrate to room

temperature for at least 60 minutes. This prevents condensation of moisture, which can

affect the stability of the compound.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of S3969 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.20 mg of S3969.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 320.45 g/mol = 0.00320 g = 3.20 mg

Solubilization: Add the calculated volume of DMSO to the vial containing the S3969 powder.

For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex the solution vigorously until the powder is

completely dissolved. If precipitation or phase separation is observed, gentle warming in a

water bath (not exceeding 40°C) or sonication can be used to aid dissolution.[1] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, tightly sealed vials.[1]

Storage: Store the aliquots as recommended below.

Safety Precautions:

Always work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Refer to the Safety Data Sheet (SDS) for S3969 for complete handling and safety

information.
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Storage and Stability
Proper storage is essential to maintain the activity of the S3969 stock solution.

Solid Compound: Store the lyophilized S3969 powder as received at -20°C, kept tightly

sealed.

Stock Solutions: Once prepared, stock solutions should be stored in tightly sealed vials.

Store at -80°C for up to 6 months.[1]

Store at -20°C for up to 1 month.[1]

It is strongly recommended to use freshly prepared solutions or to limit storage time to ensure

optimal activity. Avoid repeated freeze-thaw cycles.[1]
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Workflow for S3969 Stock Solution Preparation
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Caption: Workflow for preparing S3969 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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